Cas no 114832-72-3 (4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-)

• Product Name: 4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-
• CAS No: 114832-72-3
• MF: C₆H₈N₂O₅
• MW: 188.138121604919
• CID: 164064
• PubChem ID: 130764
• Update Time: 2025-04-19

4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-
• 2-oxo-1,2,3,6-tetrahydropyrimidine-4,6-dicarboxylate
• 2-oxo-1,3-diazinane-4,6-dicarboxylic acid
• 2-oxohexahydropyrimidine-4,6-dicarboxylic acid
• HDDP
• SCHEMBL10479155
• 4,6-Pyrimidinedicarboxylic acid, hexahydro-2-oxo-
• DTXSID30921512
• 2-Hydroxy-1,4,5,6-tetrahydropyrimidine-4,6-dicarboxylic acid
• 114832-72-3

• Inchi： 1S/C6H8N2O5/c9-4(10)2-1-3(5(11)12)8-6(13)7-2/h2-3H,1H2,(H,9,10)(H,11,12)(H2,7,8,13)
• InChI Key： MTYSRYDOSXNPKP-UHFFFAOYSA-N
• SMILES： OC(C1CC(C(=O)O)NC(N1)=O)=O

Computed Properties

• Exact Mass: 188.04334
• Monoisotopic Mass: 188.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 115.73